Cas no 237385-15-8 (Methyl 4-bromo-5-methylthiophene-2-carboxylate)

• Product Name: Methyl 4-bromo-5-methylthiophene-2-carboxylate
• CAS No: 237385-15-8
• MF: C₇H₇BrO₂S
• MW: 235.098280191422
• MDL: MFCD14584477
• CID: 1032653
• PubChem ID: 18536848
• Update Time: 2025-05-23

Methyl 4-bromo-5-methylthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-bromo-5-methylthiophene-2-carboxylate
• 4-bromo-5-methyl-2-Thiophenecarboxylic acid methyl ester
• 3-bromo-5-methoxycarbonyl-2-methylthiophene
• 4-bromo-5-methylthiophene-2-carboxylic acid methyl ester
• methyl 4-bromo-5-methyl-2-thiophenecarboxylate
• DTXSID90594903
• MFCD14584477
• SCHEMBL1529472
• C7H7BrO2S
• D84466
• EN300-681408
• methyl 5-methyl-4-bromo-thiophene-2-carboxylate
• Methyl4-bromo-5-methylthiophene-2-carboxylate
• 237385-15-8
• HTUJLTFSPCLOCX-UHFFFAOYSA-N

• MDL： MFCD14584477
• Inchi： 1S/C7H7BrO2S/c1-4-5(8)3-6(11-4)7(9)10-2/h3H,1-2H3
• InChI Key： HTUJLTFSPCLOCX-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)OC)SC=1C

Computed Properties

• Exact Mass: 233.93500
• Monoisotopic Mass: 233.93501g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• PSA: 54.54000
• LogP: 2.60560

Additional information on Methyl 4-bromo-5-methylthiophene-2-carboxylate

Methyl 4-bromo-5-methylthiophene-2-carboxylate (CAS No. 237385-15-8): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Methyl 4-bromo-5-methylthiophene-2-carboxylate (CAS No. 237385-15-8) is a significant compound in the realm of organic synthesis, particularly in the pharmaceutical industry. Its unique structure, featuring a thiophene core substituted with a bromine atom at the 4-position and a methyl group at the 5-position, along with a carboxylate ester at the 2-position, makes it a valuable intermediate for the synthesis of various bioactive molecules.

The compound's molecular formula, C₈H₇BrO₃S, underscores its complexity and potential reactivity. The presence of the bromine atom enhances its utility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex heterocyclic frameworks. These reactions are widely employed in drug discovery to create novel molecular entities with desired pharmacological properties.

In recent years, there has been a surge in research focused on thiophene derivatives due to their broad spectrum of biological activities. Methyl 4-bromo-5-methylthiophene-2-carboxylate has emerged as a key building block in the development of new therapeutic agents. For instance, studies have demonstrated its role in synthesizing compounds with potential antimicrobial and anti-inflammatory properties. The carboxylate ester group provides a handle for further functionalization, allowing chemists to tailor the molecule for specific biological targets.

The pharmaceutical industry relies heavily on high-quality intermediates like Methyl 4-bromo-5-methylthiophene-2-carboxylate to streamline drug development processes. Its stability under various reaction conditions makes it an ideal candidate for multi-step synthetic routes. Moreover, its compatibility with green chemistry principles has garnered attention, as researchers strive to develop more environmentally friendly synthetic methodologies.

Recent advancements in computational chemistry have further highlighted the importance of Methyl 4-bromo-5-methylthiophene-2-carboxylate. Molecular modeling studies have revealed its potential as a scaffold for designing drugs that interact with specific protein targets. These insights have guided experimental efforts, leading to the discovery of novel lead compounds with improved pharmacokinetic profiles.

The compound's utility extends beyond pharmaceutical applications. It has found use in materials science, particularly in the synthesis of organic semiconductors and conductive polymers. The thiophene core is known for its electron-deficient nature, which contributes to the electrical conductivity of resulting materials. This property makes Methyl 4-bromo-5-methylthiophene-2-carboxylate a valuable precursor in developing advanced electronic devices.

In conclusion, Methyl 4-bromo-5-methylthiophene-2-carboxylate (CAS No. 237385-15-8) is a multifaceted compound with significant implications in both pharmaceuticals and materials science. Its unique structural features and reactivity make it an indispensable tool for synthetic chemists. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an even greater role in shaping the future of chemical innovation.